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Compound of Interest

Compound Name: KIO-301

Cat. No.: B10860252

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal of KIO-301, a photoswitchable HCN
channel blocker. Adherence to these procedures is critical to protect laboratory personnel and
the environment.

KI0-301 presents specific hazards that necessitate careful handling and disposal. It is
classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].
Therefore, preventing its release into the environment is a primary concern.

Hazard and Safety Information

A summary of the key safety information for KIO-301 is provided in the table below. This data is
extracted from the Safety Data Sheet (SDS) and is crucial for understanding the risks
associated with this compound.
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Hazard . Precautionary
. GHS Pictogram Hazard Statement
Classification Statement

P301 + P312: IF
SWALLOWED: Call a

Acute toxicity, Oral r, H302: Harmful if
lrualt text POISON CENTER or
(Category 4) swallowed. S
doctor/ physician if
you feel unwell.[1]
Acute aquatic toxicity k, H400: Very toxic to P273: Avoid release to
waalt text o _
(Category 1) aquatic life. the environment.[1]
) ) H410: Very toxic to ]
Chronic aquatic E, o ] P391: Collect spillage.
o laalt text aquatic life with long
toxicity (Category 1) [1]

lasting effects.

Storage Conditions: Store at -20°C (powder) or -80°C (in solvent). Keep container tightly
sealed in a cool, well-ventilated area, away from direct sunlight and sources of ignition[1].

Experimental Protocol: KIO-301 Disposal Procedure

This protocol outlines the step-by-step process for the safe disposal of KIO-301 waste,
including contaminated materials.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-
resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid KIO-301 waste, including unused or expired powder, contaminated
personal protective equipment (gloves, weigh boats, etc.), and empty containers.

o Place all solid waste into a clearly labeled, sealable hazardous waste container. The label
should include "Hazardous Waste," "KIO-301," and the associated hazard symbols
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(harmful, environmental hazard).

e Liquid Waste:
o Collect all liquid waste containing KIO-301, such as solutions or solvent rinses.

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container for liquid
waste. The label should include "Hazardous Waste," "KIO-301," the solvent(s) used, and
the appropriate hazard symbols.

o Do not mix KIO-301 waste with other incompatible waste streams. KIO-301 is
incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

3. Spill Management:
 In case of a spill, avoid dust and aerosol formation.

o For small spills, carefully collect the spilled material using an absorbent material (e.g., spill
pads, vermiculite) and place it in the designated solid hazardous waste container.

o Wash the spill area thoroughly with soap and water, and collect the cleaning materials as
hazardous waste.

e Ensure the area is well-ventilated.
4. Final Disposal:

 All containers of KIO-301 waste must be disposed of through an approved waste disposal
plant.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

» Provide the EHS office with a completed hazardous waste manifest, accurately describing
the contents of the waste containers.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of KIO-301.

‘Waste Collection

Preparation Liquid Waste Collect Liquid Waste in Final Disposal
Labeled Container

Wear Appropriate PPE [ contact Envi Arrange for Professional
| Health & safety (EHS) Waste Pickup

Collect Solid Waste in
Labeled Container

Spill Management

Clean Spill Area

’ Spill Occurs ‘ ’ Contain & Absorb Spill ‘

Click to download full resolution via product page

Caption: KIO-301 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10860252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

